1-benzofuran-2-yl(1H-pyrrol-2-yl)methanone

• IUPAC Name: 1-benzofuran-2-yl(1H-pyrrol-2-yl)methanone
• InChI: InChI=1S/C13H9NO2/c15-13(10-5-3-7-14-10)12-8-9-4-1-2-6-11(9)16-12/h1-8,14H
• InChI Key: PMZUMUJDARMDRL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)C3=CC=CN3
• Molecular Formula: C13H9NO2
• Molecular Weight: 211.22 g/mol

Description

1-benzofuran-2-yl(1H-pyrrol-2-yl)methanone is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. This compound is known for its unique chemical structure and has been studied extensively for its various properties and applications.

Mechanism of Action

The mechanism of action of 1-benzofuran-2-yl(1H-pyrrol-2-yl)methanone is not fully understood, but it is believed to exert its effects through various pathways, including the inhibition of inflammatory mediators and the induction of apoptosis in cancer cells. It has also been shown to modulate several signaling pathways, including the MAPK and NF-κB pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound possesses several biochemical and physiological effects, including the inhibition of pro-inflammatory cytokines, the suppression of tumor growth, and the induction of cell death in cancer cells. It has also been shown to improve cognitive function and reduce oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 1-benzofuran-2-yl(1H-pyrrol-2-yl)methanone in lab experiments include its unique chemical structure, which allows for the investigation of various biological pathways and its potential as a therapeutic agent. However, the limitations of using this compound include its low solubility in water and the need for specialized equipment and techniques for its synthesis.

Future Directions

There are several future directions for the research on 1-benzofuran-2-yl(1H-pyrrol-2-yl)methanone, including the investigation of its potential as a therapeutic agent in other diseases, such as Alzheimer's and Parkinson's disease. Further studies are also needed to elucidate its mechanism of action and to optimize its synthesis and formulation for clinical use. Additionally, the development of novel derivatives and analogs of this compound may lead to the discovery of more potent and selective therapeutic agents.

Synthesis Methods

The synthesis of 1-benzofuran-2-yl(1H-pyrrol-2-yl)methanone involves several steps, including the condensation of 2-bromo-1-benzofuran with pyrrole in the presence of a base, followed by the addition of a suitable reagent to form the final product. This method has been optimized and modified by several researchers to improve the yield and purity of the compound.

Scientific Research Applications

1-benzofuran-2-yl(1H-pyrrol-2-yl)methanone has been extensively studied for its potential as a therapeutic agent in various diseases. It has been shown to possess anti-inflammatory, antitumor, and antiviral properties, making it a promising candidate for drug development. Several studies have also investigated its potential as a neuroprotective agent in the treatment of neurodegenerative diseases.